5,5'-[(3,4,5-trimethoxyphenyl)methylene]bis[6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone]
Description
The compound , due to its complex structure, falls within the broader category of heterocyclic compounds, which are known for their diverse chemical reactivity and structural complexity. This class of compounds often features prominently in the development of pharmaceuticals, materials science, and organic chemistry research due to their unique chemical behaviors and molecular architectures.
Synthesis Analysis
The synthesis of similar complex heterocyclic compounds involves multi-step reactions, including trimethylsilylation to enhance the yield of target compounds through improved reaction conditions and the use of specific reagents to facilitate the formation of the desired molecular structure (Neiland, Tilika, & Édzhinya, 1994). Such processes underscore the importance of selective reagent use and reaction conditions in synthesizing complex molecules.
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated through various analytical techniques, including X-ray crystallography and DFT calculations, to confirm the 3D structure and understand the electronic configuration (Barakat et al., 2015). These studies reveal the geometric parameters and electronic spectra, providing insights into the molecular architecture and electronic properties of these compounds.
Chemical Reactions and Properties
Compounds within this category participate in a range of chemical reactions, including cyclocondensation and reactions with active methylene compounds to yield heterocycles like pyrimidinones and thiazole derivatives. Such reactions are pivotal in expanding the utility of these molecules in various chemical contexts (Shibuya, 1984).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, molecular weight, and thermal stability, are determined through empirical studies, providing essential data for their application in material science and pharmaceutical formulation. For instance, fluorinated polyimides derived from related compounds exhibit low water absorption rates and low dielectric constants, indicating their potential use in electronic applications (Madhra et al., 2002).
properties
IUPAC Name |
4-hydroxy-5-[(4-hydroxy-2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)-(3,4,5-trimethoxyphenyl)methyl]-2-methylsulfanyl-1H-pyrimidin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O7S2/c1-29-9-6-8(7-10(30-2)14(9)31-3)11(12-15(25)21-19(32-4)22-16(12)26)13-17(27)23-20(33-5)24-18(13)28/h6-7,11H,1-5H3,(H2,21,22,25,26)(H2,23,24,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJOYFKJVXKIUTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(C2=C(N=C(NC2=O)SC)O)C3=C(N=C(NC3=O)SC)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O7S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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